N-(3-methoxyphenyl)-N-methyl-2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide

• IUPAC Name: N-(3-methoxyphenyl)-N-methyl-2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide
• InChI: InChI=1S/C21H19N3O4S2/c1-14-7-9-15(10-8-14)20-22-21(28-23-20)19-18(11-12-29-19)30(25,26)24(2)16-5-4-6-17(13-16)27-3/h4-13H,1-3H3
• InChI Key: JMQLTJNZVXEWOC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)C3=C(C=CS3)S(=O)(=O)N(C)C4=CC(=CC=C4)OC
• Molecular Formula: C21H19N3O4S2
• Molecular Weight: 441.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a methoxyphenyl group, a methyl group, an oxadiazole ring, a thiophene ring, and a sulfonamide group. These functional groups could potentially give the compound a variety of interesting chemical and physical properties.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups and rings. The oxadiazole and thiophene rings would likely contribute to the rigidity of the molecule, while the methoxyphenyl and sulfonamide groups could potentially participate in a variety of interactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as the size and shape of the molecule, the presence of polar groups, and the rigidity of the structure could all influence properties such as solubility, melting point, and reactivity.

Scientific Research Applications

Nonlinear Optical Materials

• 4H3MN has been studied for its third harmonic nonlinear optical (NLO) properties. .

Pharmaceutical Research

• .

Mechanism of Action

The mechanism of action of this compound would likely depend on its intended use. For example, many sulfonamide compounds are used as antibiotics, where they inhibit the growth of bacteria by mimicking a substrate of the enzyme dihydropteroate synthase.

Safety and Hazards

As with any chemical compound, the safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Without specific information on this compound, it’s difficult to provide a detailed safety assessment.

Future Directions

The future directions for research on this compound would likely depend on its intended use. For example, if it shows promise as a pharmaceutical compound, future research could focus on optimizing its synthesis, studying its mechanism of action, and conducting preclinical and clinical trials.